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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and stability
of the mercury-200 (200Hg) isotope. It includes detailed quantitative data, outlines the
experimental protocols for its characterization, and presents visual representations of key
concepts and workflows. This document is intended to serve as a core resource for
professionals in research, science, and drug development who require precise information on
this stable mercury isotope.

Quantitative Data on 200Hg

The natural abundance and physical properties of 200Hg are well-characterized. This isotope is
one of seven stable, naturally occurring isotopes of mercury.[1][2][3] The following tables
summarize the key quantitative data for 200Hg and its fellow stable mercury isotopes for
comparative analysis.

Table 1: Isotopic Abundance and Properties of Stable Mercury Isotopes
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Natural Abundance

Isotope (%) Atomic Mass (Da) Nuclear Spin (I)
0

196Hg 0.15 (1) 195.965807 (5) 0

198Hg 9.97 (20) 197.966743 (4) 0

199Hg 16.87 (22) 198.968254 (4) 1/2

200Hg 23.10 (19) 199.968300 (4) 0

201Hg 13.18 (9) 200.970277 (4) 3/2

202Hg 29.86 (26) 201.970617 (4) 0

204Hg 6.87 (15) 203.973467 (5) 0

Data sourced from Webelements and other cited materials.[3][4][5]

Table 2: Nuclear and Physical Properties of 200Hg

Property Value

Atomic Number (2) 80

Neutron Number (N) 120

Mass Number (A) 200

Stability Stable

Half-life Not Applicable (Stable)

Mass Excess

-29,510 + 0.53 keV

Binding Energy

7,905 + 0.0027 keV

Quadrupole Moment

0

Data compiled from various isotopic data sources.[6][7][8][9]

Stability of the 200Hg Isotope
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The 200Hg isotope is a stable nuclide, meaning it does not undergo radioactive decay.[1][7][8]
[10] Its stability is attributed to its nuclear configuration of 80 protons and 120 neutrons. Unlike
radioactive isotopes, stable isotopes do not have a half-life.[2][6][9] The longest-lived
radioisotope of mercury is 194Hg, with a half-life of 444 years.[1][10] The stability of 200Hg
makes it a useful reference isotope in mass spectrometry and for applications in nuclear
physics research.[2][6][9]

Experimental Protocols for Isotope Analysis

The determination of the natural abundance of mercury isotopes, including 200Hg, is primarily
accomplished through various mass spectrometry techniques. These methods allow for the
high-precision measurement of isotope ratios.

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

MC-ICP-MS is a state-of-the-art technique for high-precision isotope ratio analysis.
Methodology:

» Sample Preparation: Environmental or biological samples are first digested, often using
strong acids like nitric acid, to bring the mercury into an aqueous solution.[11] For samples
with high organic content, a closed-vessel microwave digestion system may be employed.
[12]

e Analyte Introduction: The mercury in the sample solution is reduced to its volatile elemental
form (HgO) using a reducing agent, typically stannous chloride (SnCI2).[11] This gaseous
mercury is then introduced into the plasma of the ICP-MS. A dry cold vapor generation (dry-
CVG) system can be used to remove water vapor, which enhances signal intensity and
stability.[13]

 lonization and Mass Analysis: In the argon plasma, mercury atoms are ionized. The resulting
ions are then guided into a magnetic sector mass analyzer where they are separated based
on their mass-to-charge ratio.

o Detection: Multiple detectors simultaneously measure the ion beams of the different mercury
isotopes, allowing for precise determination of their ratios.
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e Mass Bias Correction: To correct for instrumental mass bias, a thallium standard (NIST 997)
is often introduced simultaneously with the sample.[14]

Isotope Dilution Mass Spectrometry (IDMS)

Isotope dilution is a highly accurate quantification method that can be coupled with various
mass spectrometry techniques, such as ICP-MS or Gas Chromatography-Mass Spectrometry
(GC-MS).

Methodology:

Spiking: A known amount of an enriched isotopic standard (a "spike™), such as 201Hg, is
added to the sample.[15]

o Equilibration: The spike is allowed to equilibrate with the naturally occurring mercury in the
sample.

o Sample Preparation and Analysis: The sample is processed and analyzed using a mass
spectrometer (e.g., ICP-MS or GC-MS).

o Ratio Measurement and Calculation: The altered isotopic ratio (e.g., 201Hg/202Hg) is
measured.[15] By knowing the amount and isotopic composition of the added spike, the
initial concentration of mercury in the sample can be calculated with high accuracy.

Visualizations

The following diagrams, generated using the DOT language, illustrate key relationships and
workflows related to the study of 200Hg.
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Analytical Methods
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Caption: Logical relationship between 200Hg properties and analytical methods.
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Caption: Workflow for mercury isotope analysis using MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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